10.1039/B609306J | Chemistry, bioactivity and geographical diversity of steroidal alkaloids from the Liliaceae family†

Chemistry, bioactivity and geographical diversity of steroidal alkaloids from the Liliaceae family†

Natural Product Reports Pub Date: 2006-08-10 DOI: 10.1039/B609306J

Abstract

Covering: 1980 to 2005

Plants belonging to the Liliaceae family have been the topic of research in many phytochemical and pharmacological laboratories because they contain structurally complex and biologically fascinating steroidal alkaloids. This review, citing 153 references, summarises the chemistry, bioactivity and geographical diversity of steroidal alkaloids isolated from Veratrum and Fritillaria species, so as to illustrate the chemo-diversity and biological significance of these alkaloids, along with their geographical distribution where this is discernible.

Graphical abstract: Chemistry, bioactivity and geographical diversity of steroidal alkaloids from the Liliaceae family

Share View Original Text

Recommended Literature

[1] Can we observe changes in mRNA “state”? Overview of methods to study mRNA interactions with regulatory proteins relevant in cancer related processes C. Zurla,J. Jung,P. J. SantangeloAnalyst, 2016,141, 548-562 10.1039/C5AN01959A
[2] Fast photodegradation of antibiotics and dyes by an anionic surfactant-aided CdS/ZnO nanodispersion K. Jia,G. Liu,D. N. Lang,S. F. Chen,C. Yang,R. L. Wu,W. Wang,J. D. WangNew J. Chem., 2022,46, 11303-11314 10.1039/D2NJ01187E
[3] Revealing the role of cationic displacement in potassium–sodium niobate lead-free piezoceramics by adding W6+ ions† L. Ramajo,M. Castro,A. del Campo,J. F. Fernandez,F. Rubio-MarcosJ. Mater. Chem. C, 2015,3, 4168-4178 10.1039/C4TC02908A
[4] A novel strategy to fabricate multifunctional Fe3O4@C@TiO2 yolk–shell structures as magnetically recyclable photocatalysts† Lu Li,Tingting Wang,Lingyu Zhang,Shuangxi Xing,Chungang Wang,Zhongmin SuNanoscale, 2014,6, 6603-6608 10.1039/C4NR00175C
[5] A superionic state in nano-porous double-layer capacitors: insights from Monte Carlo simulations N. Georgi,M. V. FedorovPhys. Chem. Chem. Phys., 2011,13, 11359-11366 10.1039/C1CP20798A
[6] Highly efficient green organic light-emitting diodes containing luminescent tetrahedral copper(i) complexes† Mikio Hoshino,Masahisa OsawaJ. Mater. Chem. C, 2013,1, 542-551 10.1039/C2TC00263A
[7] Index: 1960 J. R. Inst. Chem., 1960,84, 455-456 10.1039/JI9608400455
[8] Front cover React. Chem. Eng., 2019,4, 2023-2023 10.1039/C9RE90067E
[9] Towards quantitatively reproducible substrates for SERS† Roger M. Jarvis,Helen E. Johnson,Emma Olembe,Arunkumar Panneerselvam,Mohammad A. Malik,Mohammad Afzaal,Paul O'Brien,Royston GoodacreAnalyst, 2008,133, 1449-1452 10.1039/B800340H
[10] Radioactive manganese pentacarbonyl radicals in neutron-irradiated manganese carbonyl compounds Chem. Commun. (London), 1968, 519-520 10.1039/C19680000519

Journal Name：Natural Product Reports

Research Products

[2-(AMINOMETHYL)PYRIDIN-4-YL]METHANOL

CAS no.: 128781-81-7
1-(Benzyloxy)-4-bromo-2-fluorobenzene

CAS no.: 133057-82-6
1-Piperazinecarboxylicacid, 4-ethyl-3-oxo-, 1,1-dimethylethyl ester

CAS no.: 194350-95-3
Z-VAL-VAL-OH

CAS no.: 19542-54-2
2-Bromo-5-methoxybenzohydrazide

CAS no.: 112584-40-4
Praseodymium(III) sulfate

CAS no.: 10277-44-8
5-Iodo-2,3-dihydro-1-benzofuran

CAS no.: 132464-84-7
1-Methyl-1H-1,2,4-triazole-5-amine

CAS no.: 15795-39-8
Methyl 3,3,3-trifluoropropionate

CAS no.: 18830-44-9
1,2-thiazole-5-carboxylic acid

CAS no.: 10271-85-9